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Compound of Interest
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Cat. No.: B1362338 Get Quote

An In-depth Technical Guide to 6-Chloronicotinoyl Chloride: Properties, Synthesis, and

Applications

Authored by a Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 6-Chloronicotinoyl chloride (CAS

No: 58757-38-3, 66608-11-5), a pivotal reagent in modern synthetic chemistry. We will delve

into its core physical and chemical properties, explore validated synthetic protocols, and

discuss its reactivity profile. The document highlights its critical role as a versatile building block

in the development of pharmaceuticals, agrochemicals, and advanced materials. This guide is

intended for researchers, chemists, and drug development professionals, offering field-proven

insights into the handling, application, and characterization of this highly reactive intermediate.

Compound Identification and Core Physicochemical
Properties
6-Chloronicotinoyl chloride, also known as 6-chloropyridine-3-carbonyl chloride, is a

bifunctional organic compound featuring a pyridine ring substituted with chlorine atoms at

positions 3 (as part of the acyl chloride) and 6.[1][2][3] This specific arrangement of functional

groups dictates its high reactivity and utility as a synthetic intermediate.
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The presence of the acyl chloride group makes the molecule an excellent electrophile, primed

for nucleophilic acyl substitution. Simultaneously, the chlorine atom on the pyridine ring

provides a secondary site for modification, albeit one that is less reactive than the acyl chloride.

This dual reactivity is fundamental to its role in constructing complex molecular architectures.

Key Identifiers
Identifier Value

IUPAC Name 6-chloropyridine-3-carbonyl chloride[2][3]

Synonyms 6-Chloronicotinyl chloride[4]

CAS Number 58757-38-3, 66608-11-5[1][3]

Molecular Formula C₆H₃Cl₂NO[1][3]

Molecular Weight 176.00 g/mol [1][3]

InChI Key FMEBIWNKYZUWFV-UHFFFAOYSA-N[2]

Physical Properties
The physical state of 6-Chloronicotinoyl chloride—a low-melting solid—makes it relatively

straightforward to handle in a laboratory setting compared to liquid acid chlorides, though its

reactivity demands stringent handling protocols.

Property Value

Appearance Off-white to yellow crystalline powder/solid[1]

Melting Point 48-51 °C (literature)[5]

Boiling Point 84-85 °C @ 3 mmHg

Solubility
Soluble in common organic solvents; insoluble

in water.

Water Reactivity Reacts violently with water[6][7]

Chemical Profile: Reactivity, Stability, and Handling
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The utility of 6-Chloronicotinoyl chloride stems directly from its high reactivity, which also

necessitates specific storage and handling procedures.

Reactivity Profile
The compound's chemistry is dominated by the acyl chloride functional group. This group is a

powerful acylating agent, readily undergoing nucleophilic attack by a wide range of

nucleophiles.

Acylation of Amines and Alcohols: This is the most common application. It reacts rapidly with

primary and secondary amines to form stable amide bonds and with alcohols to form esters.

This reaction is the cornerstone of its use in synthesizing active pharmaceutical ingredients

(APIs) and pesticides.[1][8]

Hydrolysis: The compound is extremely sensitive to moisture and reacts violently with water.

[6][7] This exothermic reaction hydrolyzes the acyl chloride to 6-chloronicotinic acid and

produces corrosive hydrogen chloride (HCl) gas. This reactivity underscores the critical need

for anhydrous conditions during storage and use.

Friedel-Crafts Acylation: It can act as an acylating agent for electron-rich aromatic systems

under Lewis acid catalysis, though this is less common than its use with heteroatom

nucleophiles.

Stability and Storage
Due to its moisture sensitivity, long-term stability requires stringent environmental control.

Storage Conditions: The compound must be stored in a tightly sealed container under an

inert atmosphere (e.g., argon or nitrogen) to prevent degradation from atmospheric moisture.

[6][9] It should be kept in a cool, dry, and well-ventilated area, with a recommended storage

temperature of 0-8 °C to minimize decomposition.[1]

Incompatibilities: It is incompatible with strong oxidizing agents, strong acids, and, most

importantly, water/moisture.[6][7]

Synthesis and Manufacturing Workflow
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6-Chloronicotinoyl chloride is typically synthesized from its corresponding carboxylic acid, 6-

chloronicotinic acid. The conversion of the carboxylic acid to the highly reactive acyl chloride is

a standard transformation in organic chemistry, most commonly achieved using a chlorinating

agent.

Common Synthesis Route
The reaction involves treating 6-chloronicotinic acid with an excess of a chlorinating agent,

such as thionyl chloride (SOCl₂) or a mixture of phosphorus-based reagents.[10][11] The

choice of reagent can depend on the desired scale and purification strategy. Thionyl chloride is

often preferred as its byproducts (SO₂ and HCl) are gaseous, simplifying product workup.

Start: 6-Chloronicotinic Acid

Reaction Step:
Heat to 80°C, then reflux at 125°C for 1h

Reagents:
- Phosphorous Oxychloride (POCl₃)
- Phosphorous Pentachloride (PCl₅)

Workup 1:
Concentrate under reduced pressure

Workup 2:
Add anhydrous Toluene and re-concentrate

Product: 6-Chloronicotinoyl Chloride

Click to download full resolution via product page

General synthesis workflow from 6-chloronicotinic acid.
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Detailed Experimental Protocol
The following protocol is adapted from established literature procedures and serves as an

illustrative example.[10]

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer,

reflux condenser, and a nitrogen inlet, add 100 g of 6-chloronicotinic acid.

Reagent Addition: Under a nitrogen atmosphere, carefully add 75 mL of phosphorous

oxychloride and 144 g of phosphorous pentachloride. The mixture will be a slurry.

Heating: Begin stirring and slowly heat the reaction mixture in an oil bath to 80 °C over

approximately 25 minutes.

Reflux: Once the initial reaction subsides, increase the bath temperature to 125 °C and

maintain a steady reflux for 1 hour. The reaction should become a clear solution.

Solvent Removal: After cooling, concentrate the reaction mixture under reduced pressure to

remove the excess POCl₃.

Azeotropic Removal: Add anhydrous toluene to the residue and concentrate again under

reduced pressure. This step is crucial to azeotropically remove any remaining traces of

phosphorus reagents.

Isolation: The resulting colorless solid is the desired product, 6-chloronicotinoyl chloride.

Purity can be assessed by GC or ¹H NMR.

Core Applications in Research and Development
6-Chloronicotinoyl chloride is not an end-product but a high-value intermediate. Its utility lies

in its ability to efficiently "click" onto other molecules to build more complex and functional

compounds.[1]
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Key application pathways for 6-Chloronicotinoyl chloride.

Pharmaceutical Synthesis: The compound is a frequently cited building block in medicinal

chemistry. It is instrumental in synthesizing molecules for anti-cancer and anti-inflammatory

research programs.[1][2] Its ability to form robust amide linkages is key to connecting

different pharmacophores. It has been used to synthesize radiolabeled ligands, such as

[³H]acetamiprid, for studying receptor binding.[8][12]

Agrochemicals: This is arguably one of its most significant applications. 6-Chloronicotinoyl
chloride is a crucial precursor for the synthesis of neonicotinoid insecticides.[13][14][15]

Neonicotinoids are a major class of insecticides that act on the central nervous system of

insects.[14] The 6-chloro-3-pyridinylmethyl moiety, directly derived from this reagent, is the

core pharmacophore for many compounds in this class, including imidacloprid and

acetamiprid.

Material Science: In polymer chemistry, it serves as a monomer or cross-linking agent for

creating high-performance polymers, such as polyamides and polyureas, with enhanced

thermal stability and durability.[1][2]
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Analytical Characterization
Rigorous analytical control is essential to verify the purity and identity of 6-Chloronicotinoyl
chloride before its use in synthesis.

Gas Chromatography (GC): Typically used to determine purity, with commercial grades often

specified at ≥97% or ≥98%.[1]

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) will show a

characteristic molecular ion cluster due to the two chlorine isotopes. Key fragments often

observed include the loss of a chlorine radical (M-35) and the chloropyridyl cation.[3]

Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum is a strong, sharp

absorption band characteristic of the acyl chloride C=O stretch, typically found at a high

wavenumber (approx. 1750-1800 cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton spectrum will display three signals in the aromatic region,

corresponding to the three protons on the pyridine ring. Their chemical shifts and coupling

patterns are diagnostic for the 2,5-disubstitution pattern.

¹³C NMR: The carbon spectrum will show six distinct signals, including the characteristic

downfield signal of the carbonyl carbon from the acyl chloride.

Safety and Hazard Management
The high reactivity of 6-Chloronicotinoyl chloride mandates strict adherence to safety

protocols. It is classified as a corrosive substance that causes severe skin burns and eye

damage.[3]

GHS Hazard Information
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Category Information

Pictogram GHS05 (Corrosion)

Signal Word Danger[3]

Hazard Statement
H314: Causes severe skin burns and eye

damage[3]

Precautionary Statements

P260, P280, P301+P330+P331,

P303+P361+P353, P304+P340,

P305+P351+P338, P310

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Always handle this compound inside a certified chemical fume hood to

control exposure to dust and corrosive vapors (especially HCl gas released upon contact

with moisture).[6] Eyewash stations and safety showers must be readily accessible.[6]

Personal Protective Equipment:

Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile or neoprene) are

required. Inspect gloves for integrity before use.

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with

appropriate cartridges should be used.[6]

Spill Management: In case of a spill, evacuate the area. Do not use water. Cover the spill

with a dry, inert absorbent material (e.g., sand or vermiculite), sweep up carefully, and place

it in a sealed container for hazardous waste disposal.[6]

References
ChemBK. (2024, April 9). 6-CHLORONICOTINOYL CHLORIDE.
PrepChem.com. (n.d.). Synthesis of 6-chloronicotinoyl chloride.
J&K Scientific. (n.d.). 6-Chloronicotinoyl chloride | 58757-38-3.
Chemcasts. (n.d.). 6-Chloronicotinoyl chloride (CAS 58757-38-3) – Thermophysical
Properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinoyl-chloride
https://www.fishersci.com/store/msds?partNumber=AC395790050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC395790050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC395790050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC395790050&countryCode=US&language=en
https://www.benchchem.com/product/b1362338?utm_src=pdf-body
https://www.benchchem.com/product/b1362338?utm_src=pdf-body
https://www.benchchem.com/product/b1362338?utm_src=pdf-body
https://www.benchchem.com/product/b1362338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


González-Gutiérrez, J. P., Moris, S., & Barrientos, C. (2023). SYNTHESIS OF NOVEL
NEONICOTINOIDS DERIVATIVES. Journal of the Chilean Chemical Society, 68(3), 5901-
5903.
National Center for Biotechnology Information. (n.d.). 6-Chloronicotinoyl Chloride.
PubChem Compound Database.
Latli, B., & Casida, J. E. (1996). [6-chloro-3-pyridylmethyl-3H] neonicotinoids as high-affinity
radioligands for the nicotinic acetylcholine receptor: Preparation using NaB3H4 and LiB3H4.
Journal of Labelled Compounds & Radiopharmaceuticals, 38(11), 971-978.
Fisher Scientific. (2024, February 11). SAFETY DATA SHEET: 6-Chloronicotinoyl chloride.
Mol-Instincts. (n.d.). GHS 11 (Rev.11) SDS for CAS: 58757-38-3 Name: 6-Chloronicotinoyl
Chloride.
El-Seedi, H. R., et al. (2021). Synthesis and Insecticidal Evaluation of Chiral Neonicotinoids
Analogs: The Laurel Wilt Case. Molecules, 26(15), 4479.
ResearchGate. (2023). (PDF) SYNTHESIS OF NOVEL NEONICOTINOIDS DERIVATIVES.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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